Cas no 117-22-6 (1-Naphthol-8-sulfonic acid)

1-Naphthol-8-sulfonic acid Properties

Names and Identifiers

• 1-Naphthol-8-sulfonic acid
• 1-Hydroxynaphthalene-8-sulfonic acid
• 8-Hydroxy-1-naphthalenesulfonic acid
• alpha-Naphthol-8-sulfonic acid
• 1 NAPTHOL-8-SULPHONIC ACID
• 1-Hydroxynaphthalin-8-sulfonsaeure
• 1-Hydroxy-naphthalinsulfonsaeure-8
• 1-Naphthalenesulfonic acid,8-hydroxy
• 1-NAPHTHOL-8-SULFOMIC ACID
• 8-hydroxy-naphthalene-1-sulfonic acid
• 8-hydroxynaphthalenesulfonic acid
• 8-hydroxynaphthalenesulphonic acid
• 8-Hydroxy-naphthalin-1-sulfonsaeure
• 8hydroxynaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 8-hydroxy-
• MFCD00065328
• FT-0608115
• W-108567
• 8-hydroxynaphthalene-1-sulfonic acid;8-Hydroxy-1-naphthalenesulfonic acid
• 8-hydroxynaphthalene-1-sulfonic acid
• 8-hydroxynaphthalene-1-sulfonicacid
• NSC8626
• DTXSID6059449
• NS00041285
• E76595
• NSC 8626
• AKOS015856428
• CS-0187917
• .alpha.-Naphthol-8-sulfonic acid
• 117-22-6
• 1-Naphthol-8-sulphonic acid
• AS-11103
• NSC-8626
• SCHEMBL465006
• Naphtholmonosulfonic acid S
• EINECS 204-180-3
• ZPLBZGGKAUXTRT-UHFFFAOYSA-N
• DB-041357
• DTXCID9033395
• 8-Hydroxynaphthalenesulphonic acid
• 1-NAPHTHOL-8-SULFONIC ACID
• 8-hydroxy-1-naphthalenesulfonic acid
• +Expand

• MDL： MFCD00065328
• InChIKey： ZPLBZGGKAUXTRT-UHFFFAOYSA-N
• Inchi： 1S/C10H8O4S/c11-8-5-1-3-7-4-2-6-9(10(7)8)15(12,13)14/h1-6,11H,(H,12,13,14)
• SMILES： C1(O)C2C(=CC=CC=2S(O)(=O)=O)C=CC=1

Computed Properties

• Exact Mass: 224.01400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 224.014329
• Heavy Atom Count: 15
• Complexity: 319
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 83

Experimental Properties

• LogP: 2.87290
• PSA: 82.98000
• Refractive Index: 1.703
• Boiling Point:
• Flash Point: °C
• Color/Form: 灰色 至棕色粉末
• Density: 1.549

1-Naphthol-8-sulfonic acid Security Information

• RTECS：TA1841000
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

1-Naphthol-8-sulfonic acid Customs Data

• HS CODE：2908999090
• Customs Data：

  China Customs Code:

  2908999090

  Overview:

  2908999090 Halogenated derivatives of other phenols and phenolic alcohols(Including its sulfonation\Nitrosative or nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2908999090 halogenated, sulphonated, nitrated or nitrosated derivatives of phenols or phenol-alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Intermediates